Cas no 886496-09-9 (<br>3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hyd razide)

• Product Name: <br>3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hyd razide
• CAS No: 886496-09-9
• MF: C₁₄H₁₇N₅O
• MW: 271.317682027817
• CID: 3059864
• PubChem ID: 7174099
• Update Time: 2025-07-21

<br>3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hyd razide Chemical and Physical Properties

Names and Identifiers

• <br>3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hyd razide
• AKOS000312642
• 3,6-dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide
• STK350436
• 886496-09-9
• 3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrazide

• MDL： MFCD06739323
• Inchi： 1S/C14H17N5O/c1-19-13-11(12(18-19)8-4-5-8)9(14(20)17-15)6-10(16-13)7-2-3-7/h6-8H,2-5,15H2,1H3,(H,17,20)
• InChI Key： RYFVBMKXEOTJHA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2CC2)=NC2=C1C(C1CC1)=NN2C)NN

Computed Properties

• Exact Mass: 271.14331018Da
• Monoisotopic Mass: 271.14331018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.8Ų

Additional information on <br>3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hyd razide

Introduction to 3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrazide (CAS No. 886496-09-9)

The compound 3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrazide, identified by its CAS number 886496-09-9, represents a structurally unique and pharmacologically intriguing molecule within the realm of heterocyclic chemistry. This substance belongs to the pyrazolopyridine class of scaffolds, which have garnered significant attention in recent years due to their broad spectrum of biological activities and potential therapeutic applications. The presence of dicyclopropyl substituents and a hydrazide functional group in its molecular framework imparts distinct chemical properties that make it a subject of interest for further investigation in medicinal chemistry.

From a structural perspective, the compound features a fused bicyclic system comprising a pyrazole ring embedded within a pyridine core. This arrangement creates a rigid scaffold that can interact favorably with biological targets, while the dicyclopropyl moieties contribute to steric hindrance and may enhance binding affinity through π-stacking interactions or other non-covalent forces. The hydrazide group at the 4-position of the pyridine ring is particularly noteworthy, as hydrazides are known to participate in various biochemical reactions, including condensation reactions with aldehydes and ketones, which can be exploited in drug design strategies.

Recent advancements in the field of drug discovery have highlighted the importance of novel heterocyclic compounds in addressing unmet medical needs. The pyrazolopyridine motif has been extensively explored for its potential as an anti-inflammatory, anticancer, and antimicrobial agent. For instance, derivatives of this scaffold have shown promise in inhibiting specific enzymes involved in inflammatory pathways, such as COX-2 or LOX enzymes. The incorporation of dicyclopropyl groups into these molecules has been observed to modulate their pharmacokinetic profiles, potentially improving bioavailability and metabolic stability.

The hydrazide functional group in 3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrazide suggests that it may serve as a versatile intermediate in synthetic chemistry. Hydrazides are known to react with carbonyl compounds to form acyl hydrazones, which can further be transformed into other pharmacologically relevant structures. This reactivity makes the compound a valuable building block for generating libraries of derivatives with tailored biological activities. Researchers have leveraged similar hydrazide-containing scaffolds to develop molecules with enhanced efficacy against pathogens or improved selectivity towards disease-causing targets.

In terms of biological activity, preliminary studies on related compounds have revealed intriguing properties that warrant further exploration for 3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrazide. Some derivatives of pyrazolopyridines have demonstrated inhibitory effects on kinases and other enzymes implicated in cancer progression. The steric bulk provided by the dicyclopropyl groups may help optimize binding interactions with these targets, potentially leading to higher affinity and selectivity compared to simpler analogs. Additionally, the hydrazide moiety could participate in redox-sensitive mechanisms or metal coordination interactions, offering multiple avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the fused bicyclic system typically requires careful regioselective functionalization and cyclization reactions. The introduction of the dicyclopropyl groups often involves cross-coupling reactions or directed ortho-metalation strategies, while the installation of the hydrazide functionality can be achieved through oxidation or displacement reactions. These synthetic routes underscore the compound's complexity and the expertise required to produce it in high purity for subsequent biological evaluation.

As research continues to uncover new therapeutic opportunities, compounds like 3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrazide are likely to play a crucial role in drug development pipelines. The combination of structural features such as the pyrazolopyridine core, dicyclopropyl substituents, and a hydrazide group provides a rich foundation for designing molecules with optimized pharmacological profiles. Future studies may focus on exploring its interactions with specific protein targets or assessing its potential in preclinical models to validate its therapeutic promise.

The versatility of this compound also extends to its potential use as a tool compound in chemical biology investigations. Hydrazides are frequently employed as probes or substrates in biochemical assays due to their reactivity with nucleophiles and electrophiles. By studying how this molecule interacts with cellular components or enzymatic systems, researchers can gain insights into fundamental biological processes relevant to human health and disease. Such studies could pave the way for discovering novel biomarkers or therapeutic strategies targeting specific pathological conditions.

In conclusion,3,6-Dicyclopropyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid hydrazide (CAS No. 886496-09-9) represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique structural features—comprising a fused pyrazolopyridine system reinforced by dicyclopropyl groups and terminated with a hydrazide moiety—endow it with potential biological activities across multiple therapeutic areas. Ongoing research efforts aim to harness its synthetic utility and evaluate its pharmacological efficacy through rigorous preclinical testing programs.